Cas no 35453-44-2 (Benzoic acid, 2-(2,2,2-trifluoroethoxy)-, methyl ester)

• Product Name: Benzoic acid, 2-(2,2,2-trifluoroethoxy)-, methyl ester
• CAS No: 35453-44-2
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• CID: 1470422
• PubChem ID: 19622905
• Update Time: 2025-04-20

Benzoic acid, 2-(2,2,2-trifluoroethoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(2,2,2-trifluoroethoxy)-, methyl ester
• methyl 2-(2,2,2-trifluoroethoxy)benzoate
• SCHEMBL10499645
• 35453-44-2

• Inchi： 1S/C10H9F3O3/c1-15-9(14)7-4-2-3-5-8(7)16-6-10(11,12)13/h2-5H,6H2,1H3
• InChI Key： GRNHMSANGQEPRV-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC=CC=1C(=O)OC)(F)F

Computed Properties

• Exact Mass: 234.05037
• Monoisotopic Mass: 234.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters